Cas no 896697-56-6 (N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine
• CAS No: 896697-56-6
• MF: C₂₂H₁₆FN₃O₂S
• MW: 405.44474697113
• CID: 5340867
• Update Time: 2025-11-06

N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-yl)-2-[(3-fluorophenyl)methylsulfanyl]quinazolin-4-amine
• N-(benzo[d][1,3]dioxol-5-yl)-2-((3-fluorobenzyl)thio)quinazolin-4-amine
• N-(2H-1,3-benzodioxol-5-yl)-2-{[(3-fluorophenyl)methyl]sulfanyl}quinazolin-4-amine
• N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine

• Inchi： 1S/C22H16FN3O2S/c23-15-5-3-4-14(10-15)12-29-22-25-18-7-2-1-6-17(18)21(26-22)24-16-8-9-19-20(11-16)28-13-27-19/h1-11H,12-13H2,(H,24,25,26)
• InChI Key： ZDDHKWYJQPQCHQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1=NC2C=CC=CC=2C(=N1)NC1C=CC2=C(C=1)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 544
• XLogP3: 5.7
• Topological Polar Surface Area: 81.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine (CAS No. 896697-56-6)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine, identified by its CAS number 896697-56-6, is a quinazoline derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a benzodioxole moiety and a fluorophenyl group, makes it a subject of interest for scientists exploring kinase inhibitors and targeted therapies. This article delves into its properties, applications, and relevance in contemporary biomedical research.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The quinazoline scaffold of N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine is particularly noteworthy due to its ability to interact with enzyme active sites, making it a candidate for cancer therapeutics. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize its efficacy, aligning with trends in computational chemistry and AI-driven drug discovery.

The fluorophenyl and methylsulfanyl substituents in this compound enhance its lipophilicity and binding affinity, critical for blood-brain barrier penetration—a hot topic in neuropharmacology. This attribute has sparked interest in its potential for treating central nervous system (CNS) disorders, a field where drug delivery challenges remain a major hurdle. Additionally, the benzodioxole group is associated with antioxidant and anti-inflammatory properties, broadening its therapeutic scope.

From a synthetic chemistry perspective, CAS 896697-56-6 exemplifies the growing importance of heterocyclic compounds in medicinal chemistry. Its synthesis often involves cross-coupling reactions and sulfur incorporation, techniques widely discussed in green chemistry forums. The compound’s molecular weight and solubility profile are also key considerations for formulation scientists, especially in the context of oral bioavailability—a frequent search query among pharmacokinetics professionals.

Beyond its biomedical applications, N-(2H-1,3-benzodioxol-5-yl)-2-{(3-fluorophenyl)methylsulfanyl}quinazolin-4-amine is a case study in intellectual property (IP) strategy. Patents covering its derivatives highlight the competitive landscape of kinase-targeted drugs, a trending topic in biotech investment circles. Furthermore, its spectroscopic data (e.g., NMR and HPLC profiles) are frequently cited in analytical chemistry discussions, underscoring its role in quality control protocols.

In conclusion, 896697-56-6 represents a convergence of chemical innovation and therapeutic potential. As the scientific community prioritizes personalized medicine and multi-targeted therapies, this compound’s versatility positions it as a valuable asset in drug discovery pipelines. Its relevance to high-throughput screening and bioisosteric replacement strategies further cements its status as a research priority in modern pharmaceutical sciences.